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Compound of Interest

Compound Name: 1,2-Dichlorobutane-1,1-diol

Cat. No.: B15478489 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 1,2-Dichlorobutane-1,1-diol is not readily

available. The following guidance is based on the chemical properties of the closely related

compound 1,2-Dichlorobutane and general best practices for the disposal of chlorinated

organic compounds in a laboratory setting. Researchers must consult their institution's

Environmental Health and Safety (EHS) department for specific protocols and to ensure

compliance with local, state, and federal regulations.

The proper disposal of 1,2-Dichlorobutane-1,1-diol is critical to ensure the safety of laboratory

personnel and to prevent environmental contamination. As a chlorinated organic compound, it

is presumed to be hazardous waste and must be managed accordingly.

Immediate Safety and Handling Precautions
Before beginning any disposal-related activities, ensure that appropriate personal protective

equipment (PPE) is worn, including:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).

Body Protection: A lab coat or chemical-resistant apron.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.
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Quantitative Data Summary
The following table summarizes the known hazardous properties of the analogous compound,

1,2-Dichlorobutane, which should be considered when handling 1,2-Dichlorobutane-1,1-diol.

Property
Value (for 1,2-
Dichlorobutane)

Reference

Flash Point 27 °C (80.6 °F) - closed cup

Autoignition Temperature 275 °C (527 °F) [1]

Explosive Limits Lower: 2.25%, Upper: 9.25%

GHS Hazard Statements

H226 (Flammable liquid and

vapor), H315 (Causes skin

irritation), H319 (Causes

serious eye irritation), H335

(May cause respiratory

irritation)

[1]

Storage Class Code 3 - Flammable liquids

Step-by-Step Disposal Protocol
1. Waste Identification and Segregation:

Treat all 1,2-Dichlorobutane-1,1-diol and materials contaminated with it as hazardous

waste.

Halogenated solvent wastes are typically more expensive to dispose of than non-

halogenated wastes. Therefore, it is crucial to segregate 1,2-Dichlorobutane-1,1-diol waste

from other waste streams.[2]

Do not mix this waste with other incompatible waste streams, such as strong acids, bases, or

oxidizing agents, to prevent violent reactions.

2. Waste Collection and Containerization:
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Use a designated, leak-proof, and chemically compatible waste container. Plastic containers

are often preferred for storing chemical waste.

The container must be in good condition with a secure, screw-on cap.

Ensure the container is properly labeled as "Hazardous Waste" as soon as the first drop of

waste is added.[2][3] The label should include:

The full chemical name: "1,2-Dichlorobutane-1,1-diol"

The building and room number of the generation point.

The name of the principal investigator or responsible person.[2]

An indication of the hazards (e.g., "Flammable," "Irritant").

3. Waste Storage:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within

the laboratory.[3]

The SAA must be at or near the point of waste generation and under the control of laboratory

personnel.[3]

Keep the waste container closed at all times, except when adding waste.[2][3]

Secondary containment should be used to prevent spills from reaching drains.[2]

4. Waste Disposal Request:

Once the waste container is full (do not exceed 90% capacity) or has been in storage for the

maximum allowable time (consult your institution's EHS guidelines, which may be up to one

year for partially filled containers in an SAA), arrange for its disposal.[3][4]

Contact your institution's EHS department to schedule a waste pickup.

Do not dispose of 1,2-Dichlorobutane-1,1-diol down the drain or by evaporation in a fume

hood.[3]
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5. Decontamination of Empty Containers:

Empty containers that held 1,2-Dichlorobutane-1,1-diol should be triple-rinsed with a

suitable solvent.

The rinsate must be collected and disposed of as hazardous waste.[2]

After triple-rinsing, deface the original chemical label on the container before disposing of it

as regular trash or recycling, in accordance with your institution's policies.[2]

Disposal Workflow Diagram
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Disposal Workflow for 1,2-Dichlorobutane-1,1-diol
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Caption: Disposal Workflow for 1,2-Dichlorobutane-1,1-diol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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